Cas no 94749-08-3 (Salmeterol xinafoate)

• Product Name: Salmeterol xinafoate
• CAS No: 94749-08-3
• MF: C₃₆H₄₅NO₇
• MW: 603.745011091232
• MDL: MFCD00897708
• CID: 61746
• PubChem ID: 354335558
• Update Time: 2024-10-25

Salmeterol xinafoate Chemical and Physical Properties

Names and Identifiers

• 4-(1-Hydroxy-2-((6-(4-phenylbutoxy)hexyl)amino)ethyl)-2-(hydroxymethyl)phenol 1-hydroxy-2-naphthoate
• 2-(Hydroxymethyl)-4-[1-hydroxy-2-[6-(4-phenylbutoxy)hexylamino]ethyl]phenol 1-hydroxy-2-naphthoate
• Salmeterol Xinafoate
• Salmeterol Solution
• 2-(hydroxymethyl)-4-[1-hydroxy-2-[6-(4-phenylbutoxy)hexylamino]ethyl]phenol,1-hydroxynaphthalene-2-carboxylic acid
• GR 33343X xinafoate
• SALMETEROL XINAFOATE,WHITE TO OFF-WHITE SOLID
• (±) 4-Hydroxy-a1-[[[6-(4-phenylbutoxy)hexyl]amino]m-ethyl]-1,3-benzenedimethanol xinafoate
• 4-[1-Hydroxy-2-[[6-(4-phenylbutoxy)hexyl]amino]ethyl]-2-(hydroxymethyl)phenol 1-Hydroxy-2-naphthoate
• 1,3-Benzenedimethanol, 4-hydroxy-α1-[[[6-(4-phenylbutoxy)hexyl]amino]methyl]-, (±)-, 1-hydroxy-2-naphthalenecarboxylate (salt) (ZCI)
• 1,3-Benzenedimethanol, 4-hydroxy-α1-[[[6-(4-phenylbutoxy)hexyl]amino]methyl]-, 1-hydroxy-2-naphthalenecarboxylate (salt) (9CI)
• 2-Naphthalenecarboxylic acid, 1-hydroxy-, compd. with (±)-4-hydroxy-α1-[[[6-(4-phenylbutoxy)hexyl]amino]methyl]-1,3-benzenedimethanol (1:1) (ZCI)
• Arial
• GR 33343G
• GR 3343G
• Salmetedur
• Salmeterol hydroxynaphthoate
• Serevent
• Serevent Diskus
• Siduomi
• SN 408
• Salmeterol xinafoate for system suitability
• Salmeterol xinafoate for peak identification
• Xinafoate, Salmeterol
• SALMETEROL XINAFOATE COMPONENT OF AIRDUO RESPICLICK
• SALMETEROL XINAFOATE [USP-RS]
• Tox21_111270_1
• Salmeterol xinafoate [USAN:USP]
• SALMETEROL XINAFOATE [EP MONOGRAPH]
• DB-057527
• SALMETEROL XINAFOATE (USP-RS)
• AIRDUO RESPICLICK COMPONENT SALMETEROL XINAFOATE
• CHEBI:9012
• DTXSID1045798
• D00687
• Ultrabeta
• MFCD00897708
• HMS3676P13
• LIPO-202
• (+/-) 4-Hydroxy-a1-[[[6-(4-phenylbutoxy)hexyl]amino]m-ethyl]-1,3-benzenedimethanol xinafoate
• NCGC00094372-04
• SALMETEROL XINAFOATE (MART.)
• NCGC00094372-03
• SR-01000597359
• SALMETEROL XINAFOATE (EP MONOGRAPH)
• BCP04778
• Serevent Inhaler and Disks
• CHEMBL1082607
• Salmeterol xinafoate (JAN/USP)
• 6EW8Q962A5
• (+-)-4-Hydroxy-alpha(sup 1)-(((6-(4-phenylbutoxy)hexyl)amino)methyl)-m-xylene-alpha,alpha'-diol 1-hydroxy-2-naphthoate (salt)
• s4296
• SALMETEROL XINAFOATE [ORANGE BOOK]
• HMS3749I03
• Salmeterol xinafoate (USAN:USP)
• KS-1140
• BCP0726000003
• 4-(1-hydroxy-2-(6-(4-phenylbutoxy)hexylamino)ethyl)-2-(hydroxymethyl)phenol 1-hydroxy-2-naphthoate
• R10007
• 1,3-Benzenedimethanol, 4-hydroxy-alpha(sup 1)-(((6-(4-phenylbutoxy)hexyl)amino)methyl)-, (+-)-, 1-hydroxy-2-naphthalenecarboxylate (salt)
• Q-201697
• SALMETEROL 1-HYDROXY-2-NAPHTHOATE [MI]
• Dilamax
• Salmeterol xinafoate?
• SALMETEROL XINAFOATE (EP IMPURITY)
• (+/-)-4-HYDROXY-.ALPHA.(SUP 1)-(((6-(4-PHENYLBUTOXY)HEXYL)AMINO)METHYL)-M-XYLENE-.ALPHA.,.ALPHA.'-DIOL 1-HYDROXY-2-NAPHTHOATE
• AKOS016004957
• (+/-)-4-HYDROXY-alpha(SUP 1)-(((6-(4-PHENYLBUTOXY)HEXYL)AMINO)METHYL)-M-XYLENE-alpha,alpha'-DIOL 1-HYDROXY-2-NAPHTHOATE
• SALMETEROL XINAFOATE [WHO-DD]
• A3190
• HB3282
• HY-17453
• 4-Hydroxy-alpha-({[6-(4-phenylbutoxy)hexyl]amino}methyl)-1,3-benzenedimethanol xinafoate
• salmeterol, 1-hydroxy-2-naphthoate
• SMR000875207
• Beglan
• DTXCID9025798
• ADVAIR COMPONENT SALMETEROL XINAFOATE
• CS-1527
• SR-01000597359-1
• SEREVENTDISKUS
• CAS-94749-08-3
• NCGC00015938-05
• Salmeterol xinafoate for system suitability, European Pharmacopoeia (EP) Reference Standard
• SALMETEROL XINAFOATE [EP IMPURITY]
• Serevent (TN)
• LIPO-102 COMPONENT SALMETEROL XINAFOATE
• SALMETEROL XINAFOATE [VANDF]
• EU-0101100
• 2-(hydroxymethyl)-4-[1-hydroxy-2-[6-(4-phenylbutoxy)hexylamino]ethyl]phenol;1-hydroxynaphthalene-2-carboxylic acid
• 94749-08-3
• Tox21_501100
• Betamican
• HMS2232I16
• SALMETEROL XINAFOATE [MART.]
• SALMETEROLO
• GR 33343 G
• SCHEMBL18070
• SALMETEROL XINAFOATE [USP MONOGRAPH]
• Salmeterol xinafoate, European Pharmacopoeia (EP) Reference Standard
• Salmeterol (xinafoate)
• C21H22N4O2
• NS00076193
• HMS3885J19
• Q27264747
• Salmeterol Xinafoate; (1RS)-1-[4-Hydroxy-3-(Hydroxymethyl)phenyl]-2-[[6-(4-phenylbutoxy)hexyl]amino]ethanol 1-hydroxynaphthalene-2-carboxylate; GR 33343G; GR 33343G
• 1,3-BENZENEDIMETHANOL, 4-HYDROXY-alpha(SUP 1)-(((6-(4-PHENYLBUTOXY)HEXYL)AMINO)METHYL)-, (+/-)-, 1-HYDROXY-2-NAPHTHALENECARBOXYLATE
• SALMETEROL XINAFOATE COMPONENT OF ADVAIR
• NCGC00094372-02
• 2-[2-(4-Acetylphenyl)diazenyl]-2-(3 ,4-dihydro-3,3-dimethyl-1(2H)-isoquinolinylidene)a cetamide
• SALMETEROL XINAFOATE (USP MONOGRAPH)
• Inaspir
• NCGC00094372-01
• UNII-6EW8Q962A5
• HMS3263K22
• GR-33343X
• MLS001332577
• SALMETEROL XINAFOATE [JAN]
• MLS001332578
• SALMETEROL XINAFOATE COMPONENT OF ADVAIR HFA
• Salmeterol xinafoate, United States Pharmacopeia (USP) Reference Standard
• Salmeterol 1-hydroxy-2-naphthoate
• GR-33343 G
• CCG-270203
• NCGC00261785-01
• Salmeterol Xinafoate, Pharmaceutical Secondary Standards; Certified Reference Material
• Asmerole
• Tox21_111270
• Salmeterol xinafoate [USAN]
• 1,3-BENZENEDIMETHANOL, 4-HYDROXY-.ALPHA.(SUP 1)-(((6-(4-PHENYLBUTOXY)HEXYL)AMINO)METHYL)-, (+/-)-, 1-HYDROXY-2-NAPHTHALENECARBOXYLATE
• ADVAIR HFA COMPONENT SALMETEROL XINAFOATE
• LP01100
• Salmeterol xinafoate, >=98% (HPLC), solid
• Salmeterol xinafoate

• MDL： MFCD00897708
• Inchi： 1S/C25H37NO4.C11H8O3/c27-20-23-18-22(13-14-24(23)28)25(29)19-26-15-7-1-2-8-16-30-17-9-6-12-21-10-4-3-5-11-21;12-10-8-4-2-1-3-7(8)5-6-9(10)11(13)14/h3-5,10-11,13-14,18,25-29H,1-2,6-9,12,15-17,19-20H2;1-6,12H,(H,13,14)
• InChI Key： XTZNCVSCVHTPAI-UHFFFAOYSA-N
• SMILES： O=C(C1C(O)=C2C(C=CC=C2)=CC=1)O.OC1C(CO)=CC(C(CNCCCCCCOCCCCC2C=CC=CC=2)O)=CC=1

Computed Properties

• Exact Mass: 603.32000
• Monoisotopic Mass: 603.32
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 17
• Complexity: 629
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.112
• Melting Point: 124-142°C
• Boiling Point: 603 °C at 760 mmHg
• Flash Point: 318.5 °C
• Refractive Index: 1.565
• Solubility: H2O: slightly soluble
• PSA: 139.48000
• LogP: 6.74190
• Merck: 8337

Salmeterol xinafoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S36/37
• RTECS：QJ1970500
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38